Cas no 61957-13-9 (1H-Inden-1-one, 2,3-dihydro-2-methyl-2-(1-piperidinyl)-, oxime)
61957-13-9 structure
Product Name:1H-Inden-1-one, 2,3-dihydro-2-methyl-2-(1-piperidinyl)-, oxime
CAS No:61957-13-9
MF:C15H20N2O
MW:244.332103729248
CID:462491
PubChem ID:71391051
Update Time:2025-04-19
1H-Inden-1-one, 2,3-dihydro-2-methyl-2-(1-piperidinyl)-, oxime Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-1-one, 2,3-dihydro-2-methyl-2-(1-piperidinyl)-, oxime
- N-(2-methyl-2-piperidin-1-yl-3H-inden-1-ylidene)hydroxylamine
- 61957-13-9
- N-[2-Methyl-2-(piperidin-1-yl)-2,3-dihydro-1H-inden-1-ylidene]hydroxylamine
- DTXSID80812941
-
- Inchi: 1S/C15H20N2O/c1-15(17-9-5-2-6-10-17)11-12-7-3-4-8-13(12)14(15)16-18/h3-4,7-8,18H,2,5-6,9-11H2,1H3
- InChI Key: GYRVOEKGZCBYRQ-UHFFFAOYSA-N
- SMILES: ON=C1C2C=CC=CC=2CC1(C)N1CCCCC1
Computed Properties
- Exact Mass: 244.1577
- Monoisotopic Mass: 244.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 35.8Ų
Experimental Properties
- PSA: 35.83
1H-Inden-1-one, 2,3-dihydro-2-methyl-2-(1-piperidinyl)-, oxime Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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